1-(2,4-Difluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Molecular Formula: C13H9F2NO3
• Molecular Weight: 265.21 g/mol
• IUPAC Name: 1-(2,4-difluorophenyl)-6-methyl-2-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9F2NO3/c1-7-2-4-9(13(18)19)12(17)16(7)11-5-3-8(14)6-10(11)15/h2-6H,1H3,(H,18,19)
• InChI Key: YUGODNVWFULQFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C(=O)N1C2=C(C=C(C=C2)F)F)C(=O)O

Description

1-(2,4-Difluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H9F2NO3 and its molecular weight is 265.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 1-(2,4-difluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (600 mg, 2.44 mmol) in conc. sulfuric acid (3 mL)/water (3 mL) was stirred at 120° C. for 17 hr. The reaction solution was allowed to cool to room temperature, and alkalified with 8N aqueous sodium hydroxide solution. The aqueous layer was washed with ethyl acetate. The aqueous layer was acidified with 2N hydrochloric acid and the precipitate was collected by filtration and washed with water to give the title compound (600 mg, 93%) as a white solid.